4b,5,9b,10-Tetrahydroindeno[1,2-b]indole

• CAS RN: 133571-34-3
• Molecular Formula: C229H346N70O40
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4b,5,9b,10-tetrahydroindeno[1,2-b]indole
• InChI: InChI=1S/C15H13N/c1-2-6-11-10(5-1)9-13-12-7-3-4-8-14(12)16-15(11)13/h1-8,13,15-16H,9H2
• InChI Key: AABLMOXKAOXTGJ-UHFFFAOYSA-N
• SMILES: C1C2C(C3=CC=CC=C31)NC4=CC=CC=C24
• synonyms: 4,5,9,10-THII; 4b,5,9b,10-tetrahydroindeno(1,2-b)indole

Description

4b,5,9b,10-Tetrahydroindeno[1,2-b]indole, also known as THII, is a heterocyclic compound that has been the subject of scientific research due to its potential applications in the field of medicinal chemistry. In

Mechanism of Action

The mechanism of action of 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. This results in the inhibition of cancer cell growth and the potential for neuroprotective effects.
Biochemical and Physiological Effects:
4b,5,9b,10-Tetrahydroindeno[1,2-b]indole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell proliferation, which results in the inhibition of cancer cell growth. Additionally, 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole has been shown to have neuroprotective effects, potentially through the inhibition of oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of studying 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole in the lab is its potential as a therapeutic agent for cancer and neurodegenerative diseases. Additionally, 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole is relatively easy to synthesize and purify, making it a convenient compound for research purposes. However, one limitation of studying 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole is its potential toxicity, which must be carefully monitored in laboratory studies.

Future Directions

There are several future directions for research on 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole. One area of interest is the development of 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole derivatives with improved efficacy and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole and its potential as a therapeutic agent for cancer and neurodegenerative diseases. Finally, the potential use of 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole as a tool for studying the mechanisms of cell proliferation and survival should be explored.

Synthesis Methods

The synthesis of 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole involves the reaction of indole-2-carboxylic acid with cyclopentadiene in the presence of a palladium catalyst. This reaction results in the formation of 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole, which can be purified through various chromatographic techniques.

Scientific Research Applications

4b,5,9b,10-Tetrahydroindeno[1,2-b]indole has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have anti-cancer properties, as it inhibits the growth of cancer cells in vitro. Additionally, 4b,5,9b,10-Tetrahydroindeno[1,2-b]indole has been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.